molecular formula C9H8N2 B592537 1H-3,7-Ethanopyrrolo[2,3-c]pyridine CAS No. 134210-86-9

1H-3,7-Ethanopyrrolo[2,3-c]pyridine

Cat. No.: B592537
CAS No.: 134210-86-9
M. Wt: 144.177
InChI Key: NQNWJKWMKTZZLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1H-3,7-Ethanopyrrolo[2,3-c]pyridine is a bicyclic heterocyclic compound featuring a pyrrolo[2,3-c]pyridine core fused with an ethano bridge at positions 3 and 5. This structural motif introduces rigidity and unique electronic properties, distinguishing it from simpler pyrrolopyridine derivatives. The ethano bridge likely enhances stability and modulates π-electron conjugation, which could influence pharmacological activity or material science applications.

Properties

CAS No.

134210-86-9

Molecular Formula

C9H8N2

Molecular Weight

144.177

InChI

InChI=1S/C9H8N2/c1-2-8-9-7(3-4-10-8)6(1)5-11-9/h3-5,11H,1-2H2

InChI Key

NQNWJKWMKTZZLW-UHFFFAOYSA-N

SMILES

C1CC2=NC=CC3=C2NC=C31

Synonyms

3,7-Ethano-1H-pyrrolo[2,3-c]pyridine(9CI)

Origin of Product

United States

Comparison with Similar Compounds

Pyrrolo[2,3-b]pyridine (7-Azaindole)

  • Structure : A nitrogen-containing isomer with a pyrrole fused to pyridine at positions 2,3-b (vs. 2,3-c in the target compound).
  • Molecular Weight : 118.14 g/mol (C₇H₆N₂) .
  • Synthesis : Typically prepared via cyclization of pyridine derivatives or palladium-catalyzed cross-coupling reactions .
  • Applications : Widely used as a bioisostere for indole in drug discovery due to its improved solubility and metabolic stability .
  • Key Difference : The positional isomerism (2,3-b vs. 2,3-c) alters electron density distribution, affecting reactivity. For example, 7-azaindole exhibits distinct NMR shifts (e.g., δ 8.6 ppm for H-6 in pyrrolo[2,3-b]pyridine derivatives) compared to pyrrolo[2,3-c]pyridines .

Thieno[2,3-c]pyridine Derivatives

  • Structure : Replaces the pyrrole ring with thiophene, introducing sulfur into the heterocyclic system.
  • Synthesis : Prepared via cyclization of Schiff bases or palladium-mediated coupling, often requiring specialized conditions (e.g., Engstrom’s method using 4-bromothiophene-3-carboxylic acid) .
  • Applications: Notable for antiviral and anticancer activity; e.g., 7-morpholinyl thieno[2,3-c]pyridines are patented for improved synthetic scalability .
  • Key Difference : Sulfur’s larger atomic radius and lower electronegativity (vs. nitrogen) reduce aromaticity, leading to altered binding affinities in biological systems .

Substituted Pyrrolo[2,3-c]pyridine Derivatives

Ethyl 1H-Pyrrolo[2,3-c]pyridine-2-carboxylate

  • Synthesis Yield : 60% via esterification and cyclization .
  • Spectral Data : NMR and HPLC data align with literature values; e.g., δ 7.92 ppm (H-2) and MH⁺ = 177.1 in mass spectrometry .
  • Role : The ester group enhances solubility, making it a versatile intermediate for further functionalization.

7-Methoxy-1H-pyrrolo[2,3-c]pyridine

  • Structure : Features a methoxy substituent at position 7, with additional fluorinated aryl groups.
  • Molecular Weight : 460.42 g/mol (C₂₄H₂₀F₄N₂O₃) .
  • Applications : Acts as a glucosylceramide synthase inhibitor (e.g., T-036), highlighting the pharmacological impact of substituents on pyrrolo[2,3-c]pyridine cores .

Comparative Data Table

Compound Core Structure Molecular Weight (g/mol) Key Substituents Synthesis Yield Applications
1H-3,7-Ethanopyrrolo[2,3-c]pyridine Pyrrolo[2,3-c]pyridine + ethano bridge Not reported Ethano bridge Not reported Theoretical applications in drug design
7-Azaindole (1H-pyrrolo[2,3-b]pyridine) Pyrrolo[2,3-b]pyridine 118.14 None ~60–70% Bioisostere in pharmaceuticals
Ethyl 1H-pyrrolo[2,3-c]pyridine-2-carboxylate Pyrrolo[2,3-c]pyridine 190.19 (C₁₀H₁₀N₂O₂) Ethyl ester 60% Synthetic intermediate
7-Methoxy-1H-pyrrolo[2,3-c]pyridine Pyrrolo[2,3-c]pyridine 460.42 Methoxy, fluorinated aryl Not reported Enzyme inhibition
Thieno[2,3-c]pyridine Thieno[2,3-c]pyridine Varies Morpholinyl, piperazinyl Patent methods Antiviral/anticancer agents

Key Research Findings

Synthetic Complexity: Pyrrolo[2,3-c]pyridine derivatives generally require multi-step syntheses (e.g., cyclization of pyridine or pyrrole precursors) . The ethano bridge in the target compound may necessitate additional steps, such as Diels-Alder reactions or ring-closing metathesis.

Spectroscopic Signatures : Substitution patterns significantly influence NMR shifts. For example, H-3 in pyrrolo[2,3-c]pyridine derivatives appears at δ 7.49 ppm, whereas H-6 in 7-azaindole resonates at δ 8.6 ppm .

Biological Relevance: Thieno[2,3-c]pyridines demonstrate broader therapeutic exploration compared to pyrrolo analogs, likely due to sulfur’s role in enhancing membrane permeability . However, pyrrolo derivatives’ nitrogen-rich cores offer superior hydrogen-bonding capabilities for target engagement .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.